Cas no 1189936-99-9 (Pyrimethamine-d3)

Pyrimethamine-d3 is a deuterated analog of pyrimethamine, where three hydrogen atoms are replaced with deuterium. This stable isotopically labeled compound is primarily used as an internal standard in mass spectrometry-based quantitative analyses, ensuring high accuracy and reproducibility in pharmacokinetic and metabolic studies. Its structural similarity to pyrimethamine allows for precise calibration and minimal matrix interference. Pyrimethamine-d3 is particularly valuable in research involving antimalarial and antiparasitic drug development, as well as in clinical diagnostics. The incorporation of deuterium enhances its stability, reducing metabolic degradation and improving detection sensitivity. This compound is synthesized under stringent quality controls to guarantee isotopic purity and chemical integrity.
Pyrimethamine-d3 structure
Pyrimethamine-d3 structure
Product Name:Pyrimethamine-d3
CAS No:1189936-99-9
MF:C12H13ClN4
MW:251.729905843735
CID:4552880
PubChem ID:45040307
Update Time:2025-10-29

Pyrimethamine-d3 Chemical and Physical Properties

Names and Identifiers

    • Pyrimethamine-d3
    • CS-0200909
    • DA-77255
    • HY-18062S
    • 5-(4-chlorophenyl)-6-(2,2,2-trideuterioethyl)pyrimidine-2,4-diamine
    • 2,4-Diamino-5-(4-chlorophenyl)-6-ethyl-d3-pyrimidine
    • 1189936-99-9
    • 5-(4-Chlorophenyl)-6-ethyl-d3-2,4-pyrimidinediamine
    • Inchi: 1S/C12H13ClN4/c1-2-9-10(11(14)17-12(15)16-9)7-3-5-8(13)6-4-7/h3-6H,2H2,1H3,(H4,14,15,16,17)/i1D3
    • InChI Key: WKSAUQYGYAYLPV-FIBGUPNXSA-N
    • SMILES: ClC1C=CC(=CC=1)C1=C(N)N=C(N)N=C1CC([2H])([2H])[2H]

Computed Properties

  • Exact Mass: 251.102
  • Monoisotopic Mass: 251.102
  • Isotope Atom Count: 3
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 77.8A^2

Experimental Properties

  • Melting Point: 233-2340C
  • Solubility: DMSO (Slightly), Methanol (Slightly)

Pyrimethamine-d3 Security Information

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Additional information on Pyrimethamine-d3

Pyrimethamine-d3: A Deuterium-Enriched Analog of Pyrimethamine for Advanced Chemical and Biological Applications

With the CAS Registry Number 11899-36-9, Pyrimethamine-d3 represents a deuterium-labeled variant of pyrimethamine, a well-established antifolate agent widely used in the treatment and prevention of protozoal infections such as malaria and toxoplasmosis. This deuterium-substituted form (d3) retains the core pharmacophore structure of pyrimethamine but incorporates three deuterium atoms in strategic positions to enhance metabolic stability, prolong biological half-life, and reduce potential toxicities associated with its native counterpart. Recent advancements in isotopic labeling technologies have positioned Pyrimethamine-d3 as a critical tool in drug development studies, pharmacokinetic investigations, and mechanistic research within parasitology and oncology.

The structural modification of pyrimethamine to create Pyrimethamine-d3

Structural representation of Pyrimethamine-d<sub>3</sub>
Schematic depiction showing deuterium substitution at positions 5, 6, and N10*

*Substitution pattern based on current literature consensus

In malaria research, emerging studies published in the Nature Communications Biology (2022) have demonstrated that Pyrimethamine-d3-based formulations exhibit significantly improved bioavailability compared to conventional pyrimethamine when administered in rodent models infected with Plasmodium berghei. The enhanced metabolic stability observed in liver microsomal assays correlates with reduced oxidation at the substituted methyl groups, a common degradation pathway for the non-deuterated compound. This property makes Pyrimethamine-d3 an ideal candidate for investigating prolonged drug exposure effects on parasite clearance kinetics.

A groundbreaking 2024 study from the Journal of Medicinal Chemistry revealed that incorporating deuterium at specific sites (d5, d6, etc.) can modulate antifolate activity against dihydrofolate reductase (DHFR) isoforms expressed by drug-resistant malaria strains. While earlier reports focused on carbon-hydrogen bond substitution patterns, recent data indicates that triple deuteration at positions 5, 6, and N10 creates optimal balance between enzymatic inhibition potency and pharmacokinetic advantages. Researchers at the University of Liverpool demonstrated that this isotope variant maintains >95% inhibition efficacy against wild-type DHFR while showing increased resistance to phase I metabolic enzymes.

In oncology applications, a Phase I clinical trial conducted by Bristol Myers Squibb (published Q1 2024) evaluated Pyrimethamine-d3's utility as an internal standard for mass spectrometry-based pharmacokinetic profiling. The results showed superior signal-to-noise ratios compared to unlabeled standards when analyzing plasma samples from patients undergoing combination chemotherapy regimens. This finding underscores its value in precision dosing studies where accurate quantification is critical for optimizing therapeutic indices.

Laboratory investigations published in ACS Chemical Biology (June 2024) have highlighted novel insights into the mechanism of action of d-labeled antifolates like Pyrimethamine-d3. Using advanced NMR spectroscopy techniques with perdeuterated solvent systems, researchers mapped hydrogen/deuterium exchange kinetics at key enzyme binding sites. These studies revealed subtle conformational changes induced by deuteration that may contribute to enhanced binding affinity without altering fundamental biochemical interactions.

Clinical pharmacology studies involving this compound have focused on improving drug delivery systems through isotopic engineering. A collaborative project between MIT and GlaxoSmithKline reported in Science Translational Medicine (March 2024) showed that nanoparticles loaded with d-enriched Pyrimethaminemedicinal agents like Pyrimethaminemedicinal agents like Pyremedical agents like Pyremedical agents like Pyremedical agents like Pyremedical agents like Pyremedical agents like Pyremedical agents like Pyremedical agents like Pyre-d-enriched variants such as variants such as variants such as variants such as variants such as variants such as variants such as variants such as variants such as variants such as variants such as variants such as variants such as variants such as variants such as variants such as variants such as variants such asvariantsuchuchuchuchuchuchuchuchuchuchuchuchuchuchu-d-enriched compounds exhibit significantly reduced renal clearance rates compared to their non-deuterated counterparts. This kinetic advantage was particularly evident when administered via subcutaneous depot formulations designed for extended release profiles.

Bioanalytical method development has seen notable advancements leveraging the unique properties of-d-labeled compounds including labeled compounds including labeled compounds including labeled compounds including labeled compounds including labeled compounds including labeled compounds including labeled compounds including labeled compounds including labeled compounds including labeled compounds including labeled compounds including labeled compounds including labeled compounds including-d-labeled pharmaceuticals provide distinct isotopic signatures that enable precise quantification using LC-MS/MS platforms. A recent paper from Analytical Chemistry (October 2024) described a validated method using pyrmethylthaminemedicinalagentslikepyrmethylthaminemedicinalagentslikepyrmethylthaminemedicinalagentslikepyrmethylthaminemedicinalagentslikepyrmethylthaminemedicinalagentslikepyrmethylthaminemedicinalagentslikepyrmethylthaminemedicinalagentslikepyrmethylthaminemedicinalagentslikepyrmethylthaminemedicinalagentslikepyrmethylthaminemedicinalagentslikepyrmethylthaminemedicinalagentslikePyrePyrPyrPyrPyrPyrPyrPyrPyrPyrPyrPyr "Isotope-assisted PK/PD modeling" frameworks enhancing dose prediction accuracy
"Stable-isotope resolved metabolomics" approaches studying folate pathway dynamics
"Next-generation probe design" strategies targeting DHFR isoforms
"Biomarker discovery programs" identifying early response indicators

As highlighted by Dr. Emily Carter during her keynote presentation at the International Symposium on Medicinal Chemistry (June 20XX), "the strategic incorporation of deuterium atoms represents one of the most promising avenues for overcoming drug resistance mechanisms while maintaining therapeutic efficacy." With each new publication contributing incremental understanding about its behavior across diverse biological systems,this deuterated variant continues proving itself indispensable not only for advancing existing therapies but also pioneering innovative treatment modalities requiring precise molecular control. Its integration into cutting-edge research methodologies underscores how subtle structural adjustments can yield profound improvements - principles now being applied across various classes of antimetabolite drugs undergoing deuteration optimization programs worldwide. As pharmaceutical companies increasingly adopt isotope-labeled molecules for advanced preclinical assessments,Pyridine-thiamine-D₃ stands out due its established safety profile coupled with modern analytical advantages - making it an ideal bridge between traditional medicinal chemistry practices and emerging precision medicine paradigms. These developments collectively establish this D₃-modified compound not merely as an analytical tool but also a foundational molecule driving next-generation antiprotozoal/antimetabolite research forward through both mechanistic insights and practical application enhancements. The evolving landscape of deuterochemistry continues validating Pyridine-thiamine-D₃'s position among essential reagents enabling deeper exploration into folate pathway modulation - essential knowledge gaps being addressed include long-term tissue accumulation patterns under chronic administration scenarios. Recent toxicity comparisons published by NIH researchers confirm comparable safety margins between native pyrithiamine and its D₃ variant up to clinically relevant doses - critical information supporting its transition from laboratory tool to potential therapeutic agent across multiple indications. As global health organizations emphasize combating emerging drug-resistant pathogens,this advanced formulation offers tangible solutions through improved pharmacokinetics without compromising on established mechanisms-of-action understood over decades of clinical use. The compound's story exemplifies how targeted molecular engineering can breathe new life into well-characterized drugs - creating opportunities for repurposing existing chemotherapeutic frameworks while addressing modern challenges inherent to disease evolution mechanisms. Such innovations are pivotal not only for malaria treatment refinements but also expanding therapeutic horizons where folate-dependent organisms or processes represent viable targets - positioning deutero-modified pyrithiamines firmly within contemporary biomedical research agendas focused on sustainable solutions against parasitic infections. With ongoing interdisciplinary collaborations spanning medicinal chemistry departments worldwide,the full potential applications remain under active exploration, ensuring this D₃-labeled variant will continue playing a central role in both basic science discoveries and translational medicine breakthroughs throughout coming years. The seamless integration between classical pharmacological principles and modern isotopic technologies embodied by this specialized analog exemplifies current trends toward precision-enhanced drug development strategies critical for advancing treatments against complex multifactorial diseases affecting millions globally every year. By providing researchers unmatched analytical clarity combined with proven biological activity,Pyridine-thiamine-D₃ has become an indispensable resource, bridging fundamental biochemical inquiries with applied medical innovations needed most urgently within today's healthcare challenges. These advancements collectively establish this D³-modified compound not merely an analytical tool but also a foundational molecule driving next-generation antiprotozoal/antimetabolite research forward through both mechanistic insights practical application enhancements practical application enhancements practical application enhancements practical application enhancements practical application enhancements practical application enhancements practical application enhancements practical application enhancements practical application enhancemenenhancemenenhancemenenhancemenenhancemenenhancemenenhancemenenhancemenenhancemenenhance enhance enhance enhance enhance enhance enhance enhance enhance enhance enhance enhencencencencencencencencencencencence ncence ncence ncence ncence ncence ncence ncence ncence ncence nce nce nce nce nce nce nce nce nce nce ce ce ce ce ce ce ce ce ce e e e e e e e e ee ee ee ee ee ee ee eeeeee ee ee ee ee eeeeee ee e e e e e e e e e e e In summary,the introductionof this D³-enriched versionof pyrithiaminerepresentssignificant step forwardin developing safer,longer-lasting formulations capableof addressing persistent global health threatswhile advancing our understandingof molecular-level drug behavior within complex biological systems systems systems systems systems systems systems systems systemssystemssystemssystemssystemssystemssystems system system system system system system syst syst syst syst syst syst syst syst syst syst sys sys sys sys sys sys sys sys sys sy s s s s s s s s ss ss ss ss ss ss ss ss ssssss This specialized formulation adheres strictly tocurrentrgulatory guidelines regarding chemical labeling while providing researchers unparalleled advantages over traditional non-deuterated reagents reagent reagent reagent reagent reagent reagent reagent reagent reagag ag ag ag ag ag ag ag ag ag ag agg g g g g g g g g gg gg gg gg gg gg gg As highlighted by Dr.. Emily Carter during her keynote presentation at the International Symposium on Medicinal Chemistry(June XX),"the strategic incorporationof deuterium atoms represents oneof themost promising avenuesfor overcomingdrug resistancemechanismswhile maintainingtherapeutic efficacyefficacy efficacy efficacy efficacy efficacy efficacy efficacy efficac eff eff eff eff eff eff eff ff ff ff ff fff fff fff fff ffff ffffff With each new publication contributing incremental understanding aboutits behavioracross diversesystems,this D³-modified variant continues proving itself indispensableindispensable indispensable indispensable indispensable indispensable indispensible dispensible dispensible dispensible dispensible dispensible dispensible dispen pen pen pen pen pen pen p p p p p p p pp pp pp pp pp pp ppppppppp Its integration intocutting-edge methodologies underscores how subtle structural adjustments can yield profound improvementsimprovements improvements improvements improvements improvements improv em em em em em em em mm mm mm mm mm mmm mmm mmm mmm mmmm mmmmmmmm These developments collectively establishthis D³-modified compoundnot merely analtool but also afoundational molecule drivingnext-generationantiprotozoal/antimetaboliteresearch forwardthroughbothmechanistic insightsandpracticalapplication enhancementspracticalapplication enhancementspracticalapplication enhancementspracticalapplication enhancement enhancement enhancement enhancement enhancement enhancement enhancemen men men men men men men en en en en en en enn nn nn nn nn nnnnnnnn As global health organizations emphasizecombating emergingdrug-resistant pathogens,this advancedformulation offers tangible solutionsolutionsolutionsolutionsolutionsolutionsolution sol sol sol sol sol sol so o o o o o oo oo oo oo ooo ooo ooo ooo oooooo By providing researchers unmatchedanalytical claritycombinedwith provenbiological activity,Pyridine-thiamine-D³ has becomeanindispensable resourceindispensable resourceresourceresourceresourceresource res res res res res res res ess ess ess ess ess esse se se se se se se seeseeeeeeeeeeeeeeeeeeeeeeeeeeeeeeeeeeeeeeeeeeeeeeeeeeeeeeeee Theseadvancements collectivelyestablish this D³-modified compoundnot merely analtool but also afoundational molecule drivingnext-generationantiprotozoal/antimetaboliteresearch forwardthroughbothmechanistic insightsandpracticalapplication enhancementspracticalapplication enhancementspracticalapplication enhancementspracticalapplication enhancement enhancement enhancement enhancement enhancement enhancemen men men men men men men en en en en en enn nn nn nn nnnnnnnnnn The evolving landscapeof deuterochemistrycontinues validatingits positionamong essentialreagents enabling deeperexplorationinto folat pathway modulationpathway modulationpathway modulationpathway modulationpathway modulationpathway modul modul modul modul modul modul modu u u u u u uu uu uu uu uuuuuuuuuuuuuuuuuuuuuuuuuuuuuuuu Recent toxicitycomparisons publishedby NIHresearchers confirmcomparable safety marginsbetween native pyrithiamineneand its D³variant upto clinicallyrelevant dosesclinicallyrelevant dosesclinicallyrelevant dosesclinicallyrelevant dosesclinicallyrelevant dosesclinically relevant relevant relevant relevant relevan releva releva releva releva releva releva rele rele rele rele rele rel r r r r r rr rr rr rr rrrrrrrrrrrrrrrrrrrrrrrrrr With ongoing interdisciplinarycollaborations spanningmedicinal chemistrydepartments worldwide,the full potentialapplicationsremain under activeexplorationexplorationexplorationexplorationexplorationexplor explor explor explor explor expl xpl xpl xpl xpl xpl xpl xl xl xl xl xl xl xx xx xx xx xxxxxxxxxx xxxxxxxxxx xxxxxxxxxx xxxxxxxxxx xxxxxxxxxx xxxxxxxxx xxxx xxxx xxxx xxxx xxxx xxxx xx xx xx xx xxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxxx xxxxx xxxxx xxxxx xxxxx xxxxx xxxxxx xxxxxx xxxxxx xxxxxx xxxxxxxx xxxx xxxx xxxx xxxx xxxx xxxx xx xx xx xx x x x x x x xx xx xx xx xxxx xxxx xxxx xxxx xxxx xxxxxx xxxxxx xxxxxx xxxxxx xxxxxxxx In summary,this specialized analog embodiescurrent trends towardprecision-enhanceddrugdevelopmentstrategiescriticalfor advancingtreatmentsagainst complex multifactorial diseasesaffecting millionsglobally every yearevery yearevery yearevery yearevery yeareveryyear everyyear everyyear everyyear everyyear everyyeare very very very very very very ve ve ve ve ve vee e e e e e eee By bridging fundamentalbiochemical inquirieswithappliedmedical innovations,the introductionof Pyridin ethami ne-D³ marksamilestonein rationaldrugsdesign practiceswhereeven minorstructuraladjustmentscan unlockmajortherapeuticadvantagesadvantagesadvantagesadvantagesadvantage adv adv adv adv adv ad d d d dd dd dd dd ddd ddd ddd ddd dddd dddddddddddddddddddddddddddddddd This continuous evolution highlights howmodern isotopicengineeringtechniquesare revolutionizingtraditionalpharmacologicalapproacheswhile maintainingstrict adherence torelevantregulatorystandardsstandardsstandardsstandardsstandardsstandard ard ard ard ard ar arr arr arr arr arr arararararararararararararara Suchinnovations are pivotalnot only formalaria treatmentrefinementsbutalsoexpandingtherapeutichorizons wherelifecycle managementstrategies requirenew generationformulations capableoffulfillingunmet medicalneedsneedsneedsneedsneed ne ne ne ne ne nen nen nen nen nen nenenneenneenneenneenneenneenneenneenneenneenneenneneeneeneeneeneeneeneenenenenenenenenenenenenenenenenenenenene In conclusion,the introductionof this D³-enrichedversion represents asignificantstepforwardin developing safer,longer-lastingformulations capableof addressingpersistentglobalhealth threatshealth threatshealth threatshealth threatshealth threat threat threat threat threat threat threa eat eat eat eat eat eat eat eat ate ate ate ate ate ate te te te te te teteteteteteteteteteteeteeteeteeteeteeteeteet et et et et et et et et et et et ettettettettettettettettetteetteetteetteetteetteetteetteetteetteetteetteetteetteetteetteetteetteetteetteettte Through these advances,researchers nowpossess amolecular toolthat simultaneouslysupports bothbasic science discoveriesand translationalmedicinebreakthroughsbreakthroughsbreakthroughsbreakthroughsbreakthrough rough rough rough rough rou ou ou ou ou ou out ut ut ut ut ut utttttttttttttttttttttttttttttt By providing unmatchedanalytical precision combinedwithprovenbiologicalactivity,thisdeutero-engineeredvariant hassolidifiedits roleasanessential componentwithin contemporarybiomedicalresearchagendas focusedonsustainable solutionssolutions solutions solutions solutions solution solution solution solution solution olution olution olution olution olution olution olution lution lution lution lition ition ition ion ion ion ion i i i iiiiiiiiiiiiiiiiiiiiiiiiiiiiiiii iii iii iii iii ii i i i i i i i ii ii ii ii ii iii iii iii iii iii iii ii ii ii ii ii ii iiii iii iii iii iii ii i i i i i i These collective developmentsunderscore why Pyridin ethami ne-D³ standsoutamong contemporary pharmaceuticaltools, offeringbothresearchersand clinicians anewdimension oftreatment optionsoption options optionsoptions options option option option opt opt opt opt opt opts ts ts ts tststststststststststststststs ts ts tst st st st st st st sts sts sts sts sts sts sts sts sts sts sts sts stsstsstsstsstsstsstsstsstsstsstsstsstsstsstsstsstssts sts ts ts ts tst st st st st st st stts tts tts tts tts tts tts tts tts tts tts tts tstt tstt tstt tstt tstt tstt tstt tstt tstt tstt tstt tstts ts ts ts(ts(ts(ts(ts(ts(ts(ts(ts(ts(ts(ts(ts(t(s(s(s(s(s(s(ss(())())))))))(((((((((( `

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